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Cat. No.: B3028267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lanraplenib, an investigational inhibitor of Spleen Tyrosine Kinase (Syk), is a molecule of

significant interest in the development of therapies for autoimmune diseases.[1][2] The

monosuccinate salt form, Lanraplenib monosuccinate, offers specific physicochemical

properties advantageous for drug development. A precise understanding of its molecular weight

is fundamental for all quantitative aspects of research, from dose calculations to analytical

method development. This technical guide provides a detailed breakdown of the molecular

weight of Lanraplenib monosuccinate, its constituent components, and the experimental

protocols for its determination.

Tabulated Molecular Weight Data
For clarity and ease of comparison, the molecular weight information for Lanraplenib
monosuccinate and its constituent parts is summarized below.
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Compound Molecular Formula
Molecular Weight (
g/mol )

Source

Lanraplenib (free

base)
C₂₃H₂₅N₉O 443.50 [3][4][5]

Succinic Acid C₄H₆O₄ 118.09 [6][7][8]

Lanraplenib

Monosuccinate
C₂₇H₃₁N₉O₅ 561.59 [3][6][7]

Note: The molecular weight of Lanraplenib monosuccinate is the sum of the molecular

weights of Lanraplenib and succinic acid.

Experimental Determination of Molecular Weight
The molecular weight of a small molecule like Lanraplenib monosuccinate is typically

determined with high accuracy using mass spectrometry.[9][10] Other methods like Diffusion-

Ordered Spectroscopy (DOSY-NMR) can also be employed for molecular weight estimation in

solution.[11][12]

Key Experimental Protocol: Mass Spectrometry
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules.[9][13] For a small molecule, the peak corresponding to the

molecular ion (M+) directly provides its molecular weight. High-resolution mass spectrometry

(HRMS) can provide highly accurate mass measurements, which can be used to confirm the

elemental composition of the molecule.[13]

A generalized workflow for the determination of the molecular weight of Lanraplenib
monosuccinate using Electrospray Ionization Mass Spectrometry (ESI-MS) is as follows:

Sample Preparation: A dilute solution of Lanraplenib monosuccinate is prepared in a

suitable solvent, typically a mixture of water and an organic solvent like acetonitrile or

methanol, often with a small amount of acid (e.g., formic acid) to promote ionization.

Infusion and Ionization: The sample solution is introduced into the ESI source of the mass

spectrometer. A high voltage is applied to a capillary, causing the solution to form a fine spray

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Lanraplenib
https://www.selleckchem.com/products/lanraplenib.html
https://www.medkoo.com/products/17251
https://www.sigmaaldrich.com/US/en/substance/succinicacid11809110156
https://merckindex.rsc.org/monographs/m10269
https://pubchem.ncbi.nlm.nih.gov/compound/Succinic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Lanraplenib
https://www.sigmaaldrich.com/US/en/substance/succinicacid11809110156
https://merckindex.rsc.org/monographs/m10269
https://www.benchchem.com/product/b3028267?utm_src=pdf-body
https://www.benchchem.com/product/b3028267?utm_src=pdf-body
https://www.mtoz-biolabs.com/molecular-weight-determination.html
https://www.creative-proteomics.com/blog/relative-accurate-molecular-weight.htm
https://pubs.rsc.org/en/content/articlelanding/2015/sc/c5sc00670h
https://pmc.ncbi.nlm.nih.gov/articles/PMC5656982/
https://www.mtoz-biolabs.com/molecular-weight-determination.html
https://www.scribd.com/document/410016008/determination-of-molecular-weight-by-mass-spectroscopy
https://www.scribd.com/document/410016008/determination-of-molecular-weight-by-mass-spectroscopy
https://www.benchchem.com/product/b3028267?utm_src=pdf-body
https://www.benchchem.com/product/b3028267?utm_src=pdf-body
https://www.benchchem.com/product/b3028267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of charged droplets. As the solvent evaporates, the analyte molecules become charged ions

in the gas phase.

Mass Analysis: The generated ions are then guided into the mass analyzer (e.g., a

quadrupole, time-of-flight, or Orbitrap analyzer). The analyzer separates the ions based on

their m/z ratio.

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of ion intensity versus m/z.

Data Interpretation: The molecular weight is determined from the m/z value of the molecular

ion peak. For Lanraplenib monosuccinate, one would expect to observe a prominent ion

corresponding to the protonated molecule [M+H]⁺.

Visualizing Experimental and Logical Relationships
To further elucidate the concepts discussed, the following diagrams, generated using the DOT

language, illustrate a typical experimental workflow and the signaling pathway in which

Lanraplenib is active.

Sample Preparation Mass Spectrometry Analysis Data Analysis

Lanraplenib Monosuccinate Sample Dissolve in appropriate solvent Introduce into ESI Source Ionization Mass Analyzer (m/z separation) Detector Generate Mass Spectrum Identify Molecular Ion Peak Determine Molecular Weight

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination by ESI-MS.
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Caption: Simplified Syk Signaling Pathway and Point of Inhibition by Lanraplenib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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